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Introduction
OICR-41103 is a potent and selective chemical probe that targets the WD40 domain of DDB1-

and CUL4-Associated Factor 1 (DCAF1).[1][2] DCAF1 is a substrate receptor for the Cullin-

RING E3 ubiquitin ligase complex 4 (CRL4), which plays a critical role in protein ubiquitination

and subsequent proteasomal degradation.[2][3] By binding to the WD40 domain of DCAF1,

OICR-41103 can modulate the activity of the CRL4-DCAF1 E3 ligase, making it a valuable tool

for studying the biological functions of this complex and for potential therapeutic development.

[1][2] Furthermore, OICR-41103 has been shown to displace the lentiviral protein Vpr from

DCAF1, highlighting its potential in antiviral research.[4]

These application notes provide detailed protocols for three key assays to measure the target

engagement of OICR-41103 with DCAF1 in both biochemical and cellular contexts:

Cellular Thermal Shift Assay (CETSA®): To confirm intracellular target binding by measuring

the thermal stabilization of DCAF1.
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NanoBRET™ Target Engagement Assay: To quantify the intracellular affinity of OICR-41103
for DCAF1 in live cells.

Homogeneous Time-Resolved Fluorescence (HTRF®) Assay: To measure the displacement

of a known binding partner (e.g., Vpr) from DCAF1 in a biochemical setting.

DCAF1 Signaling Pathway
DCAF1 functions as a substrate receptor within the CRL4 E3 ubiquitin ligase complex. This

complex is involved in the ubiquitination of various cellular proteins, targeting them for

degradation by the proteasome. The pathway plays a crucial role in regulating processes such

as cell cycle progression, DNA damage response, and viral-host interactions.
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DCAF1 in the CRL4 E3 Ubiquitin Ligase Pathway
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Data Presentation
The following table summarizes the quantitative data for OICR-41103 target engagement with

the DCAF1 WD40 domain as determined by the described assays.

Assay Type Description
Cell Line /
System

Readout Value Reference

Cellular

Thermal Shift

Assay

(CETSA)

Measures

thermal

stabilization

of DCAF1

NCI-H460 EC₅₀ 167 nM [5]

NanoBRET™

Target

Engagement

Measures

displacement

of a

fluorescent

tracer

HEK293T EC₅₀ 130 nM [6]

HTRF®

Assay

Measures

displacement

of full-length

Vpr protein

Biochemical IC₅₀ 54 ± 10 nM [4]

Experimental Protocols
Cellular Thermal Shift Assay (CETSA®)
This protocol describes how to perform a CETSA experiment to determine the intracellular

target engagement of OICR-41103 with DCAF1 by measuring the thermal stabilization of the

target protein.
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1. Cell Treatment
Treat cells with OICR-41103 or vehicle (DMSO).

2. Heat Shock
Expose cell aliquots to a temperature gradient.

3. Cell Lysis
Lyse cells to release soluble proteins.

4. Centrifugation
Pellet aggregated proteins.

5. Supernatant Collection
Collect supernatant containing soluble proteins.

6. Protein Quantification
(e.g., Western Blot for DCAF1)

7. Data Analysis
Generate melt curves and determine thermal shift.

Click to download full resolution via product page

CETSA Experimental Workflow

Materials:

NCI-H460 cells (or other suitable cell line expressing DCAF1)

Cell culture medium and supplements

OICR-41103
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DMSO (vehicle control)

Phosphate-buffered saline (PBS)

Protease inhibitor cocktail

Lysis buffer (e.g., RIPA buffer)

BCA protein assay kit

SDS-PAGE gels and running buffer

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibody against DCAF1

HRP-conjugated secondary antibody

Chemiluminescent substrate

Thermal cycler

Centrifuge

Western blot imaging system

Protocol:

Cell Culture and Treatment:

Culture NCI-H460 cells to ~80% confluency.

Treat cells with varying concentrations of OICR-41103 or DMSO vehicle control for a

predetermined time (e.g., 1-2 hours) at 37°C.

Cell Harvesting and Heat Shock:
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Harvest cells and wash with PBS.

Resuspend cells in PBS containing protease inhibitors.

Aliquot the cell suspension into PCR tubes.

Place the PCR tubes in a thermal cycler and apply a temperature gradient (e.g., 40°C to

70°C in 2-3°C increments) for 3-5 minutes.

Cell Lysis and Protein Extraction:

Immediately after heat shock, lyse the cells by adding lysis buffer and incubating on ice.

Clarify the lysates by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C

to pellet aggregated proteins.

Western Blot Analysis:

Carefully collect the supernatant containing the soluble protein fraction.

Determine the protein concentration of each sample using a BCA assay.

Normalize the protein concentration for all samples.

Prepare samples for SDS-PAGE, load equal amounts of protein, and perform

electrophoresis.

Transfer proteins to a PVDF membrane.

Block the membrane and probe with a primary antibody specific for DCAF1.

Incubate with an HRP-conjugated secondary antibody and detect the signal using a

chemiluminescent substrate.

Data Analysis:

Quantify the band intensities for DCAF1 at each temperature point.
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Normalize the band intensities to the intensity at the lowest temperature (considered 100%

soluble).

Plot the normalized intensity versus temperature to generate melt curves for both OICR-
41103-treated and vehicle-treated samples.

A shift in the melting curve to a higher temperature in the presence of OICR-41103
indicates target stabilization and engagement. The EC₅₀ can be determined by performing

an isothermal dose-response experiment at a fixed temperature.[5]

NanoBRET™ Target Engagement Assay
This protocol provides a method for quantifying the binding of OICR-41103 to DCAF1 in living

cells using Bioluminescence Resonance Energy Transfer (BRET).
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1. Transfection
Transfect HEK293T cells with NanoLuc®-DCAF1 fusion construct.

2. Cell Plating
Plate transfected cells into a white 96-well plate.

3. Compound and Tracer Addition
Add OICR-41103 at various concentrations, followed by a DCAF1 fluorescent tracer.

4. Incubation
Incubate to allow for compound binding and tracer displacement.

5. Substrate Addition
Add NanoBGlo® substrate.

6. BRET Measurement
Measure donor (460 nm) and acceptor (618 nm) emissions.

7. Data Analysis
Calculate BRET ratio and determine IC₅₀/EC₅₀.

Click to download full resolution via product page

NanoBRET Target Engagement Workflow

Materials:

HEK293T cells

Expression vector for N-terminally NanoLuc®-tagged DCAF1 (WD40 domain)

Transfection reagent (e.g., FuGENE® HD)
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Opti-MEM™ I Reduced Serum Medium

White, non-binding surface 96-well plates

OICR-41103

Fluorescently labeled DCAF1 tracer

NanoBRET™ Nano-Glo® Substrate

Extracellular NanoLuc® Inhibitor

BRET-capable plate reader

Protocol:

Cell Transfection:

Transfect HEK293T cells with the NanoLuc®-DCAF1(WD40) expression vector according

to the manufacturer's protocol.

Incubate for 24 hours to allow for protein expression.[5]

Cell Plating:

Harvest the transfected cells and resuspend them in Opti-MEM™.

Plate the cells in a white 96-well plate at an appropriate density.

Compound and Tracer Addition:

Prepare serial dilutions of OICR-41103 in Opti-MEM™.

Add the compound dilutions to the wells.

Add the fluorescently labeled DCAF1 tracer to all wells at a final concentration near its

EC₅₀ value for binding to NanoLuc®-DCAF1.

Incubation:
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Incubate the plate for 1-2 hours at 37°C in a CO₂ incubator to allow the compound to bind

to the target and displace the tracer.[5]

BRET Measurement:

Prepare the NanoBRET™ Nano-Glo® Substrate solution containing the Extracellular

NanoLuc® Inhibitor.

Add the substrate solution to all wells.

Read the plate within 10 minutes on a BRET-capable plate reader, measuring both the

donor emission (e.g., 460 nm) and the acceptor emission (e.g., 618 nm).

Data Analysis:

Calculate the NanoBRET™ ratio by dividing the acceptor emission intensity by the donor

emission intensity.

Plot the BRET ratio as a function of the OICR-41103 concentration.

Fit the data to a dose-response curve to determine the EC₅₀ value, which represents the

concentration of OICR-41103 required to displace 50% of the fluorescent tracer.

HTRF® Protein-Protein Interaction Assay
This protocol outlines a biochemical assay to measure the ability of OICR-41103 to disrupt the

interaction between the DCAF1 WD40 domain and a binding partner, such as the viral protein

Vpr.
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1. Reagent Preparation
Prepare tagged DCAF1-WD40, tagged Vpr, and labeled antibodies.

2. Assay Plate Setup
Add OICR-41103 at various concentrations.

3. Protein Addition
Add the tagged proteins to the wells.

4. Labeled Antibody Addition
Add donor and acceptor-labeled antibodies.

5. Incubation
Incubate to allow for binding and competition.

6. HTRF Reading
Measure fluorescence at donor and acceptor wavelengths.

7. Data Analysis
Calculate HTRF ratio and determine IC₅₀.

Click to download full resolution via product page

HTRF Protein-Protein Interaction Workflow

Materials:

Purified, tagged DCAF1 WD40 domain (e.g., His-tagged)

Purified, tagged full-length Vpr protein (e.g., GST-tagged)

OICR-41103
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Assay buffer (e.g., PBS with 0.1% BSA)

Low-volume 384-well white plates

Anti-tag antibody labeled with a donor fluorophore (e.g., anti-His-Europium cryptate)

Anti-tag antibody labeled with an acceptor fluorophore (e.g., anti-GST-d2)

HTRF-compatible plate reader

Protocol:

Reagent Preparation:

Dilute the tagged proteins and labeled antibodies to their optimal working concentrations

in the assay buffer.

Assay Setup:

Add a small volume of serially diluted OICR-41103 or DMSO vehicle control to the wells of

a 384-well plate.

Add the tagged DCAF1 WD40 domain and tagged Vpr protein to the wells.

Detection Reagent Addition:

Add the donor-labeled anti-tag antibody and the acceptor-labeled anti-tag antibody to the

wells.

Incubation:

Incubate the plate at room temperature for a specified period (e.g., 1-4 hours) to allow the

binding reaction to reach equilibrium.

HTRF Measurement:

Read the plate on an HTRF-compatible reader, measuring the emission at both the donor

and acceptor wavelengths (e.g., 620 nm for Europium and 665 nm for d2).
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Data Analysis:

Calculate the HTRF ratio (Acceptor signal / Donor signal) * 10,000.

A decrease in the HTRF signal indicates disruption of the DCAF1-Vpr interaction by OICR-
41103.

Plot the HTRF ratio against the concentration of OICR-41103 and fit the data to a dose-

response curve to determine the IC₅₀ value.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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